Cas no 1261470-59-0 (2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid)

• Product Name: 2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid
• CAS No: 1261470-59-0
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4793425
• Update Time: 2025-07-23

2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C13H5Cl3F3NO2/c14-7-4-9(16)8(15)3-5(7)11-10(12(21)22)6(1-2-20-11)13(17,18)19/h1-4H,(H,21,22)
• InChI Key： HKIVQKFFPDLJKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(C(=O)O)=C(C(F)(F)F)C=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid

Comprehensive Overview of 2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid (CAS No. 1261470-59-0)

The compound 2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid (CAS No. 1261470-59-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trichlorophenyl and trifluoromethyl moieties, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds and chlorinated derivatives has surged due to their enhanced stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where 2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid is being explored for its eco-friendly synthetic pathways. Questions like "How does fluorination improve drug efficacy?" or "What are the applications of trichlorophenyl derivatives?" frequently appear in scientific forums, highlighting the compound's relevance.

The physicochemical properties of CAS No. 1261470-59-0, such as its solubility, melting point, and reactivity, make it a versatile intermediate in organic synthesis. Its nicotinic acid backbone further expands its utility in designing central nervous system (CNS) therapeutics and metabolic regulators. Industry experts often search for "nicotinic acid derivatives in medicine" or "trifluoromethyl group effects," underscoring the compound's interdisciplinary appeal.

From an analytical perspective, advanced techniques like HPLC, NMR, and mass spectrometry are employed to characterize 2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid. These methods ensure purity and consistency, critical for regulatory compliance in pharmaceutical applications. Searches for "HPLC analysis of fluorinated compounds" or "NMR spectra interpretation for chlorinated aromatics" reflect the technical curiosity surrounding this molecule.

In conclusion, 2-(2,4,5-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid (CAS No. 1261470-59-0) represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rising interest in halogenated compounds and drug design, position it as a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and beyond.